Cas no 77887-48-0 (4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-6-[(4-methylbenzoyl)amino]-7-oxo-, diphenylmethyl ester,4-oxide, [2S-(2a,4b,5a,6b)]- (9CI))

4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-6-[(4-methylbenzoyl)amino]-7-oxo-, diphenylmethyl ester,4-oxide, [2S-(2a,4b,5a,6b)]- (9CI) structure
77887-48-0 structure
Product Name:4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-6-[(4-methylbenzoyl)amino]-7-oxo-, diphenylmethyl ester,4-oxide, [2S-(2a,4b,5a,6b)]- (9CI)
CAS No:77887-48-0
MF:C8H13NO3
MW:171.193722486496
CID:550973
PubChem ID:11126719
Update Time:2025-04-19

4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-6-[(4-methylbenzoyl)amino]-7-oxo-, diphenylmethyl ester,4-oxide, [2S-(2a,4b,5a,6b)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-6-[(4-methylbenzoyl)amino]-7-oxo-, diphenylmethyl ester,4-oxide, [2S-(2a,4b,5a,6b)]- (9CI)
    • 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-6-[(4-methylbenzoyl)amino]-7-oxo-, diphenylmethyl ester,4-ox
    • N-ACETYL-(4R)-ISOPROPYL 2-OXAZOLIDINONE
    • (4S)-3-Acetyl-4-isopropyloxazolidin-2-one
    • (4S)-3-acetyl-4-isopropyloxazolidinone
    • (N-Acetyl)-(R)-4-isopropyl-2-oxazolidinone
    • (N-Acetyl)-(S)-4-isopropyl-2-oxazolidinone
    • (S)-3-(1-oxoethyl)-4-(1-methylethyl)-2-oxazolidinone
    • (S)-N-acetyl-4-isopropyl-2-oxazolidinone
    • 2-Oxazolidinone,3-acetyl-4-(1-Methylethyl)-,(4S)
    • 3-acetyl-4-isopropyl-2-oxazolidinone
    • N-ACETYL-(4S)-ISOPROPYL 2-OXAZOLIDINONE
    • (S)-3-acetyl-4-isopropyloxazolidin-2-one
    • (4S)-3-acetyl-4-propan-2-yl-1,3-oxazolidin-2-one
    • 77887-48-0
    • SCHEMBL3768819
    • (4S)-3-ACETYL-4-ISOPROPYL-1,3-OXAZOLIDIN-2-ONE
    • Inchi: 1S/C8H13NO3/c1-5(2)7-4-12-8(11)9(7)6(3)10/h5,7H,4H2,1-3H3/t7-/m1/s1
    • InChI Key: DDLQJZMVXVQYJT-SSDOTTSWSA-N
    • SMILES: O1C(N(C(C)=O)[C@H](C1)C(C)C)=O

Computed Properties

  • Exact Mass: 171.09000
  • Monoisotopic Mass: 171.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • PSA: 46.61000
  • LogP: 0.94760

4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-6-[(4-methylbenzoyl)amino]-7-oxo-, diphenylmethyl ester,4-oxide, [2S-(2a,4b,5a,6b)]- (9CI) Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited